![molecular formula C11H14ClNO B1352068 4-(2-Chlorophenyl)piperidin-4-ol CAS No. 71501-46-7](/img/structure/B1352068.png)
4-(2-Chlorophenyl)piperidin-4-ol
Overview
Description
“4-(2-Chlorophenyl)piperidin-4-ol” is a chemical compound with the molecular formula C11H14ClNO . It is also known as Loperamide Hydrochloride Impurity C . It appears as a white to creamy-white crystalline powder .
Synthesis Analysis
The synthesis of “4-(2-Chlorophenyl)piperidin-4-ol” involves several steps. One method involves the hydrogenation deprotection of 1-benzyl-4-(4-chlorophenyl)-4-piperidinol at 25°C. The product is then suction filtered, and the filtrate is transferred to a separatory funnel. Sodium hydroxide is used to adjust the pH of the aqueous phase to 13. The solution is then mixed with dichloromethane for extraction. The organic phase is concentrated and mixed with toluene under stirring conditions and then refluxed at 115°C for 1.5h. The refluxed product is mixed with ethyl acetate and then cooled to 10°C, and left to stand for 10h to obtain 4-(4-chlorophenyl)piperidin-4-ol .Molecular Structure Analysis
The molecular structure of “4-(2-Chlorophenyl)piperidin-4-ol” consists of 11 carbon atoms, 14 hydrogen atoms, one chlorine atom, and one nitrogen atom . The molecular weight of the compound is 211.69 .Physical And Chemical Properties Analysis
“4-(2-Chlorophenyl)piperidin-4-ol” has a melting point of 137-140°C and a predicted boiling point of 344.5±42.0°C. It has a density of 1.1138 (rough estimate) and a refractive index of 1.6000 (estimate). The compound is soluble in water at a concentration of 340 mg/L at 20°C .Scientific Research Applications
Synthesis of Selective IP Agonists
This compound can be used in the synthesis of highly potent and selective IP (prostacyclin receptor) agonists, which are important in medical research for their vasodilatory and platelet aggregation inhibitory effects .
Antimicrobial Activity Studies
Derivatives of this compound have been screened for antibacterial activity against various strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus megaterium. They have also been tested for antifungal activity against Aspergillus niger and Aspergillus flavus .
Antioxidant Properties
Piperidine-based compounds, including 4-(2-Chlorophenyl)piperidin-4-ol, are found in plants of the Piperaceae family and exhibit powerful antioxidant action due to their capability of hindering or suppressing free radicals .
Potential HIV Treatment
A series of novel piperidin-4-ol derivatives have been synthesized and evaluated for their potential as treatments for HIV. These compounds have shown promise in preliminary studies .
Copper-Catalyzed Arylation Studies
This compound is used in studies involving copper-catalyzed N- versus O-arylation, which is a significant reaction in the field of organic synthesis .
Safety and Hazards
“4-(2-Chlorophenyl)piperidin-4-ol” is harmful if swallowed and causes serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection when handling this compound .
Mechanism of Action
Target of Action
4-(2-Chlorophenyl)piperidin-4-ol is a derivative of piperidin-4-ol It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It’s known that piperidin-4-ol derivatives have been evaluated for potential treatment of hiv . They are believed to interact with the CCR5 receptor, an essential co-receptor in the process of HIV-1 entry .
Biochemical Pathways
It’s known that piperidin-4-ol derivatives have been evaluated for their ccr5 antagonistic activities . CCR5 is a chemokine receptor, and its antagonists can potentially block HIV-1 infections .
Pharmacokinetics
It’s known that the compound has high gi absorption and is a p-gp substrate . It’s also an inhibitor of CYP2D6, an enzyme involved in drug metabolism .
Result of Action
It’s known that piperidin-4-ol derivatives have been evaluated for their ccr5 antagonistic activities . Blocking the CCR5 receptor can potentially treat HIV-1 infections .
Action Environment
It’s known that the compound should be stored in a dark place, sealed in dry, at room temperature .
properties
IUPAC Name |
4-(2-chlorophenyl)piperidin-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c12-10-4-2-1-3-9(10)11(14)5-7-13-8-6-11/h1-4,13-14H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYSRDSVZHJXCLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C2=CC=CC=C2Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10991975 | |
Record name | 4-(2-Chlorophenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10991975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)piperidin-4-ol | |
CAS RN |
71501-46-7 | |
Record name | 4-(2-Chlorophenyl)-4-piperidinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71501-46-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2-Chlorophenyl)piperidin-4-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071501467 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(2-Chlorophenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10991975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-chlorophenyl)piperidin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.683 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.